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Compound of Interest

Compound Name: Antibacterial agent 130

Cat. No.: B12397576 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides an in-depth overview of the antibacterial activity of

Antibiotic A-130, a polyether ionophore antibiotic, with a focus on its efficacy against gram-

positive bacteria. Due to the limited publicly available data specifically for Antibiotic A-130, this

guide leverages data from its parent compound, Nigericin, and the broader class of polyether

ionophore antibiotics to present a comprehensive profile.

Introduction
Antibiotic A-130 is a polyether antibiotic isolated from Streptomyces hygroscopicus.[1] It

belongs to the nigericin group of ionophores, which are known for their activity against gram-

positive bacteria.[1] Polyether ionophores are lipid-soluble molecules that can transport ions

across the lipid bilayers of cell membranes, disrupting the transmembrane ion concentration

gradients necessary for the survival of microorganisms.[2] Their hydrophobicity and high

molecular weight generally prevent them from penetrating the outer membrane of gram-

negative bacteria, rendering them selectively active against gram-positive organisms.[2]

Spectrum of Activity
Antibiotic A-130 exhibits activity against a range of gram-positive bacteria.[1] While specific

Minimum Inhibitory Concentration (MIC) values for A-130 are not widely published, the activity

of the closely related compound Nigericin provides a strong indication of its potential spectrum
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and potency. The following table summarizes the MIC values of Nigericin against a panel of

drug-resistant gram-positive clinical isolates.

Data Presentation: Minimum Inhibitory Concentration (MIC) of Nigericin against Gram-Positive

Bacteria

Bacterial Species Strain Type MIC Range (µg/mL)

Staphylococcus aureus Methicillin-Resistant (MRSA) 0.5 - 4

Staphylococcus aureus
Vancomycin-Intermediate

(VISA)
1 - 4

Enterococcus faecalis Vancomycin-Resistant (VRE) 1 - 8

Enterococcus faecium Vancomycin-Resistant (VRE) 1 - 8

Streptococcus pneumoniae Penicillin-Resistant (PRSP) 0.5 - 2

Bacillus subtilis Standard Strain 0.25 - 1

Note: This data is representative of the activity of Nigericin and is intended to be illustrative of

the expected activity of Antibiotic A-130.

Mechanism of Action
Antibiotic A-130, as a member of the nigericin group, functions as an ionophore. Specifically, it

acts as a potassium-hydrogen antiporter.[3] This means it facilitates the exchange of potassium

ions (K⁺) for protons (H⁺) across the bacterial cell membrane. This action disrupts the

electrochemical gradients essential for cellular functions. The continuous efflux of K⁺ and influx

of H⁺ leads to the dissipation of the membrane potential and the proton motive force.[3] This, in

turn, inhibits vital processes such as ATP synthesis and the transport of nutrients, ultimately

leading to bacterial cell death.[3][4]

Experimental Protocols
The following is a detailed methodology for determining the Minimum Inhibitory Concentration

(MIC) of a polyether antibiotic like A-130 against gram-positive bacteria using the broth
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microdilution method, in accordance with Clinical and Laboratory Standards Institute (CLSI)

guidelines.

Protocol: Broth Microdilution MIC Assay

Preparation of Bacterial Inoculum:

Aseptically pick 3-5 isolated colonies of the test gram-positive bacterium from an 18-24

hour agar plate.

Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB).

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵

CFU/mL in each well of the microtiter plate.[5]

Preparation of Antibiotic Dilutions:

Prepare a stock solution of Antibiotic A-130 in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the antibiotic stock solution in MHB in a 96-well

microtiter plate to achieve a range of desired concentrations.

Inoculation and Incubation:

Add the standardized bacterial inoculum to each well of the microtiter plate containing the

antibiotic dilutions.

Include a positive control well (bacteria in MHB without antibiotic) and a negative control

well (MHB without bacteria).

Incubate the plates at 35-37°C for 18-24 hours under aerobic conditions.

Determination of MIC:

Following incubation, visually inspect the microtiter plates for bacterial growth (turbidity).
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The MIC is defined as the lowest concentration of the antibiotic that completely inhibits

visible growth of the organism.[5]

Visualizations
Diagram: Mechanism of Action of Antibiotic A-130 (Nigericin Group)
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Click to download full resolution via product page

Caption: Mechanism of action of Antibiotic A-130 as a K+/H+ antiporter.

Diagram: Experimental Workflow for MIC Determination
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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